(1S)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride
Overview
Description
(1S)-1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride is a chemical compound that belongs to the class of amphetamines. It is commonly known as 'methiopropamine' or MPA. MPA is a synthetic drug that is structurally similar to amphetamines and has been used for various scientific research purposes.
Mechanism of Action
MPA acts as a dopamine and norepinephrine reuptake inhibitor, which increases the levels of dopamine and norepinephrine in the brain. This leads to an increase in the release of these neurotransmitters, which results in a stimulant effect. MPA also acts as a serotonin reuptake inhibitor, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
MPA has been shown to produce a range of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also produces effects such as increased alertness, euphoria, and decreased appetite. MPA has been shown to have a high potential for abuse and dependence.
Advantages and Limitations for Lab Experiments
MPA has several advantages for lab experiments, including its ability to produce consistent and reproducible effects. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, MPA has several limitations, including its potential for abuse and dependence. It is also a relatively new research chemical, and its long-term effects are not yet fully understood.
Future Directions
There are several future directions for research on MPA. One area of interest is the development of new analogs of MPA that have improved pharmacological properties. Another area of interest is the development of new research tools that can be used to study the effects of amphetamines on the central nervous system. Additionally, more research is needed to fully understand the long-term effects of MPA and its potential for abuse and dependence.
Conclusion:
In conclusion, MPA is a synthetic drug that has been used for various scientific research purposes. It acts as a dopamine and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. MPA has several advantages for lab experiments, including its ability to produce consistent and reproducible effects. However, it also has several limitations, including its potential for abuse and dependence. There are several future directions for research on MPA, including the development of new analogs and research tools, and more research is needed to fully understand its long-term effects.
Scientific Research Applications
MPA has been used for various scientific research purposes, including studying the effects of amphetamines on the central nervous system. MPA has been used as a research chemical to study the effects of amphetamines on dopamine and norepinephrine transporters. It has also been used to study the effects of amphetamines on behavior, cognition, and addiction.
properties
IUPAC Name |
(1S)-1-(3-methyl-1-benzothiophen-2-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NS.ClH/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12;/h3-6,8H,12H2,1-2H3;1H/t8-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBWXLTDWWAXDMJ-QRPNPIFTSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=CC=CC=C12)C(C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC2=CC=CC=C12)[C@H](C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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